Tantalum

• CAS No.: 13981-95-8
• Molecular Formula: H5Ta
• Molecular Weight: 185.988 g/mol
• IUPAC Name: hydride;tantalum(5+)
• InChI: InChI=1S/Ta.5H/q+5;5*-1
• InChI Key: IXLUAASAZOAMKH-UHFFFAOYSA-N
• SMILES: [Ta]
• Canonical SMILES: [H-].[H-].[H-].[H-].[H-].[Ta+5]
• boiling_point: 9797 °F at 760 mmHg (NIOSH, 2024); 5429 °C; 5425 °C; 9797 °F
• Color/Form: Silvery gray metal, body-centered cubic crystal structure; CUBIC OR POWDER; Gray, very hard, malleable, ductile metal; Black powder; steel-blue-colored metal when unpolished, nearly platinum white when polished; Metal: Steel-blue to gray solid or black powder.
• density: 16.65 (metal), 14.40 (powder) (NIOSH, 2024) - Denser than water; will sink; 14.491 g/cu cm (powder); 16.6 g/cu cm (worked metal); 14.5 g/cm³; 16.65 (metal) 14.40 (powder)
• flash_point: >250 °C
• melting_point: 5425 °F (NIOSH, 2024); 2996 °C; 5425 °F
• physical_description: Tantalum dust is a black odorless powder. mp: 2996 °C, bp: approx. 5250 °C. Density: 16.65 g/cm3. Insoluble in water. Tantalum oxide dust is a white, microcrystalline powder mp: 1800 °C. Density: 7.6 g/cm3. Insoluble in water. The mixture is listed as a toxic inhalation hazard by OSHA.; Dry Powder, Other Solid; Grey or black odorless powder; [Alfa Aesar MSDS]; BLACK SOLID IN VARIOUS FORMS.; Steel-blue to gray solid or black, odorless powder.; Metal: Steel-blue to gray solid or black, odorless powder.
• Pictograms: Flammable; Irritant
• solubility: Insoluble (NIOSH, 2024); Soluble in fused alkalies; insoluble in acids except hydrofluoric and fuming sulfuric acids; Insoluble in water.; Solubility in water: none; Insoluble
• Synonyms: Tantalum; Tantalum 181; Tantalum-181
• vapor_pressure: 0 mmHg (approx) (NIOSH, 2024); 1 kPa @ 3024 °C; 10 Pa @ 3324 °C; 100 Pa @ 3684 °C; 1 kPa @ 4122 °C; 10 k Pa @ 4666 °C; 100 kPa @ 5361 °C; 0 mmHg (approx)

Description

Tantalum dust is a black odorless powder. mp: 2996 °C, bp: approx. 5250 °C. Density: 16.65 g/cm3. Insoluble in water. This compound oxide dust is a white, microcrystalline powder mp: 1800 °C. Density: 7.6 g/cm3. Insoluble in water. The mixture is listed as a toxic inhalation hazard by OSHA.
This compound atom is a vanadium group element atom.
This compound has been investigated for the treatment and prevention of Osteoarthritis, Knee Osteoarthritis, Intraoperative Bleeding, and Adolescent Idiopathic Scoliosis.
This compound is a mineral.
A rare metallic element, atomic number 73, atomic weight 180.948, symbol Ta. It is a noncorrosive and malleable metal that has been used for plates or disks to replace cranial defects, for wire sutures, and for making prosthetic devices.
See also: this compound carbide (active moiety of) ... View More ...

Scientific Research Applications

Tribological Applications

Tantalum is recognized for its exceptional corrosion resistance and is employed in various tribological applications. This compound boride coatings, for instance, are considered for machinery components and joint implants, due to their significant corrosive resistance and hardness. The friction and wear characteristics of boronized this compound indicate its potential in environments involving both dry conditions and simulated body fluids, making it suitable for a range of tribological applications (Ribeiro et al., 2007).

Orthopedic Applications

Porous this compound exhibits several advantageous properties for orthopedic use, including its resemblance to cancellous bone, high volumetric porosity, and low modulus of elasticity. Its bioactivity and compatibility are demonstrated through its historical and current use in various medical devices, such as pacemaker electrodes and cranioplasty plates. Porous this compound's unique structure facilitates rapid and substantial bone and soft tissue attachment, contributing to its effectiveness in orthopedic surgery (Levine et al., 2006).

Surface Coatings for Implants

Surface modification of this compound coatings, incorporating microscale and nanoscale topographies, can significantly influence tissue responses. These modifications are pivotal in promoting osteogenesis and enhancing osseointegration of this compound-based orthopaedic and dental implants. This compound coatings, especially those with specific surface topographies, are crucial for promoting cellular adhesion and growth, thereby playing a significant role in the success of these implants (Skoog et al., 2016).

Biomaterial Applications

This compound's inertness and biocompatibility make it an exceptional material for surgical equipment, sutures, and implants. Its bioactive properties, especially in porous form, are beneficial in orthopedic applications such as hip and knee replacements and spine surgery. The recent advancements in the biomedical applications of this compound, including patents and research in orthopedic and dentistry applications, highlight its growing importance in the medical field (Maccauro et al., 2009).

Electronics and Microelectronics

This compound is employed as a diffusion barrier and adhesion promoter in electronics, particularly between dielectric materials and copper interconnects. Understanding the effects of oxidizers and solution pH on the chemical mechanical planarization of this compound is crucial in the manufacturing of electronic components. The oxidation and dissolution behaviors of this compound, influenced by various factors such as pH and the presence of hydrogen peroxide, underline its vital role in the electronics industry (Kuiry et al., 2003).

Mechanism of Action

Tantalum (Ta), a bright, very hard, silver-gray metal, is characterized by its high density, extremely high melting point, and excellent resistance to all acids except hydrofluoric at ordinary temperatures . It is widely used in various industries due to its unique properties .

Target of Action

This compound primarily targets the biological tissues in the human body. It has been investigated for the treatment and prevention of Osteoarthritis, Knee Osteoarthritis, Intraoperative Bleeding, and Adolescent Idiopathic Scoliosis .

Mode of Action

This compound’s mode of action is primarily physical rather than biochemical. It is used in the form of This compound oxide nanoparticles (TaOx NPs) , which interact with X-rays in computed tomography (CT) scans . These nanoparticles provide better contrast performance, long-circulation, and high safety profiles .

Biochemical Pathways

Instead, it is used as a contrast agent in CT scans due to its high X-ray attenuation coefficient . The this compound oxide nanoparticles can be easily modified to include other imaging or therapeutic modalities .

Pharmacokinetics

The pharmacokinetics of this compound, particularly in the form of this compound oxide nanoparticles, is still under investigation. These nanoparticles demonstrate high vascular CT contrast, circulation in blood for approximately 3 hours, and eventual accumulation in RES organs .

Result of Action

The primary result of this compound’s action is the enhancement of imaging in CT scans. This compound oxide nanoparticles provide superior contrast, allowing for clearer and more detailed images . This can aid in the diagnosis and treatment of various conditions, including cancer .

Action Environment

This compound’s action is influenced by the environment in which it is used. For instance, in CT scans, the effectiveness of this compound oxide nanoparticles as a contrast agent can be affected by factors such as the patient’s health status and the specific scanning protocol used . Furthermore, the recycling rate of this compound in China is only 10%, far below other strategic rare metals, due to an inadequate recycling system .

Safety and Hazards

Tantalum is generally safe to handle, but certain precautions should be taken. It should be kept away from heat, sparks, open flames, and hot surfaces. Protective gloves, eye protection, and face protection should be worn when handling this compound.

Biochemical Analysis

Biochemical Properties

Tantalum has excellent corrosion resistance and biocompatibility . It interacts with various biomolecules, including enzymes and proteins, to exert its effects. For instance, in orthopedics, porous this compound is a good candidate due to its excellent abrasion and corrosion resistance and good osteointegration .

Cellular Effects

This compound influences cell function by providing both sufficient mechanical support and biomechanical stimulation to the cells

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules and possible enzyme inhibition or activation . Changes in gene expression may also occur, contributing to its overall effects.

Customer Q & A

Q1: What are the key properties of tantalum that make it suitable for various applications?

A: this compound possesses several desirable properties: * High melting point: One of the highest among elements, making it suitable for high-temperature applications. []* Good ductility: Can be drawn into fine wires, beneficial for electronics and capacitors. []* Excellent corrosion resistance: Resistant to most acids, making it valuable for chemical processing equipment. [, ]* Biocompatibility: Generally inert in the body, making it suitable for medical implants. [, , , ]

Q2: How does the production method affect the properties of this compound powder?

A: The method used to produce this compound powder significantly influences its characteristics. Traditional sodium-thermic reduction of K₂TaF₇ yields different powder properties compared to newer techniques like homogenous reduction, EMR, or sodium-thermic reduction of this compound oxide with CaCl₂. Each method offers advantages and disadvantages in terms of particle size, purity, and cost-effectiveness. [, , , , ]

Q3: What makes this compound a suitable material for medical implants?

A: this compound exhibits excellent biocompatibility and a high degree of corrosion resistance in vivo. [, , , ] It promotes bone ingrowth and osseointegration, making it a viable material for orthopedic implants, particularly in situations where bone regeneration is crucial. [, , ]

Q4: Are there any concerns regarding the long-term stability of this compound implants?

A: While this compound is generally biocompatible, studies have reported instances of implant subsidence and, in rare cases, fracture around the implant. [, ] Further research on long-term performance and potential for adverse reactions is necessary.

Q5: How does the surface morphology of this compound coatings affect osseointegration?

A: Research suggests that this compound coatings with a rougher surface exhibit better osseointegration compared to smoother surfaces. [] This highlights the importance of controlling surface properties for optimizing biocompatibility in biomedical applications.

Q6: What is the role of this compound in the development of capacitors?

A: this compound's ability to form a stable oxide layer with high dielectric strength makes it ideal for capacitor applications. This compound oxide capacitors are known for their high capacitance-voltage (CV) product, small size, and long-term stability, making them suitable for electronics. [, ]

Q7: What are the limitations of this compound capacitors, particularly at high temperatures and electric fields?

A: While this compound capacitors offer excellent performance, they can experience leakage current degradation at high temperatures and electric fields due to ion migration and field crystallization within the this compound pentoxide insulating layer. [] This degradation mechanism limits their use in demanding applications requiring high reliability under extreme conditions.

Q8: How can this compound be used to improve the properties of other materials?

A: this compound can be alloyed with other metals or incorporated as a dopant to enhance their properties. For instance, adding this compound to nickel-based alloys improves their high-temperature strength and corrosion resistance. [] Doping SiO₂-CaO-P₂O₅ based bioactive glasses with this compound enhances their antibacterial properties while maintaining bioactivity. []

Q9: What is the significance of this compound carbide in material science?

A: this compound carbide (TaC) is known for its extreme hardness and very high melting point, surpassing that of even pure this compound. [] This makes it suitable for cutting tools, wear-resistant coatings, and high-temperature applications. [, ]

Q10: How does this compound interact with other elements at high temperatures?

A: At high temperatures, this compound can react with elements like carbon, nitrogen, and oxygen. This reactivity can be exploited to synthesize compounds like this compound carbide (TaC) and this compound nitride (TaN), which possess distinct properties compared to pure this compound. [, ]

Q11: What is the molecular formula and weight of this compound pentoxide?

A: The molecular formula of this compound pentoxide is Ta₂O₅. It has a molecular weight of 441.89 g/mol. []

Q12: What spectroscopic techniques are useful for characterizing this compound compounds?

A: Various spectroscopic techniques are valuable for studying this compound compounds. X-ray diffraction (XRD) provides information about crystal structure. [, , , ] X-ray absorption spectroscopy (XAS) reveals details about the local electronic and geometric structure around this compound atoms. [] Raman spectroscopy helps identify specific bonds and vibrational modes in this compound compounds. []

Q13: How can computational chemistry be used to study this compound-based materials?

A: Computational chemistry techniques like density functional theory (DFT) are instrumental in investigating the electronic structure, bonding, and properties of this compound compounds and alloys. These calculations can predict properties such as band gap, density of states, and mechanical properties, guiding the design of new materials. []

Q14: Does this compound exhibit catalytic properties?

A: While not as widely recognized as a catalyst compared to some other transition metals, this compound-based materials can exhibit catalytic activity. [] For example, partially oxidized this compound carbonitrides have shown promise as oxygen reduction reaction (ORR) catalysts. []

Q15: What role does carbon play in the catalytic activity of this compound carbonitrides for the oxygen reduction reaction (ORR)?

A: Research suggests that deposited carbon on the surface of oxidized this compound carbonitrides is crucial for ORR activity. [] It is believed to contribute to the formation of oxygen vacancies, which act as active sites for the ORR. This highlights the importance of carbon in tuning the electronic structure and catalytic properties of this compound-based materials.

Q16: What are the environmental concerns associated with this compound mining and production?

A: this compound mining can negatively impact the environment, similar to other metal mining operations. [] These impacts include habitat destruction, deforestation, soil erosion, and water pollution. Responsible sourcing and sustainable mining practices are essential to minimize environmental damage.

Q17: How should waste this compound from industrial processes and end-of-life products be managed?

A: Implementing effective recycling and waste management strategies for this compound is crucial for resource conservation and minimizing environmental impact. [] Recycling processes should aim to recover this compound from end-of-life electronics and industrial waste streams.